2-(2,2-Difluorocyclopropyl)acetyl chloride

• Molecular Formula: C5H5ClF2O
• Molecular Weight: 154.54 g/mol
• IUPAC Name: 2-(2,2-difluorocyclopropyl)acetyl chloride
• InChI: InChI=1S/C5H5ClF2O/c6-4(9)1-3-2-5(3,7)8/h3H,1-2H2
• InChI Key: GUZYIELWGLJULV-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(F)F)CC(=O)Cl

Description

2-(2,2-Difluorocyclopropyl)acetyl chloride is a useful research compound. Its molecular formula is C5H5ClF2O and its molecular weight is 154.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 39.8 g (0.29 mmol) 2,2-difluorocyclopropylacetic acid and 38.5 ml (0.53 mmol) thionyl chloride was heated under reflux for 5 hours. Excess thionyl chloride was distilled and the residue was distilled in vacuo.

Synthesis routes and methods II

Procedure details